2-chloro-5-(1H-tetrazol-1-yl)-N-[(2Z)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]benzamide

• Molecular Formula: C16H8ClF3N6O2S
• Molecular Weight: 440.8 g/mol
• IUPAC Name: 2-chloro-5-(tetrazol-1-yl)-N-[6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]benzamide
• InChI: InChI=1S/C16H8ClF3N6O2S/c17-11-3-1-8(26-7-21-24-25-26)5-10(11)14(27)23-15-22-12-4-2-9(6-13(12)29-15)28-16(18,19)20/h1-7H,(H,22,23,27)
• InChI Key: DGBBXLTXBTZNPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=NN=N2)C(=O)NC3=NC4=C(S3)C=C(C=C4)OC(F)(F)F)Cl

Description

The compound 2-chloro-5-(1H-tetrazol-1-yl)-N-[(2Z)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene]benzamide is a heterocyclic molecule featuring:

• A benzamide backbone with a 2-chloro substituent.
• A 1H-tetrazole ring at the 5-position of the benzene ring.
• A (2Z)-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-ylidene moiety as the amide substituent.

The tetrazole group is a nitrogen-rich heterocycle known for metabolic stability and hydrogen-bonding capabilities, often enhancing pharmacological activity in medicinal chemistry . The trifluoromethoxy group on the benzothiazole ring is an electron-withdrawing substituent that may influence electronic properties and bioavailability . The benzothiazole core is associated with diverse biological activities, including antimicrobial and anti-inflammatory effects .

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent and Heterocyclic System Comparison

Compound Name	Key Substituents/Heterocycles	Biological/Physicochemical Relevance	Reference
Target Compound	Tetrazole, Trifluoromethoxy-benzothiazole, Chloro	Potential antimicrobial, metabolic stability	-
5-((2-((4-Chlorobenzyl)oxy)-2-(4-chlorophenyl)ethyl)thio)-1H-tetrazole (6a-p)	Chlorobenzyl, Tetrazole, Thioether	Synthetic intermediate, catalytic applications
N-(5-Isoxazol-5-yl-3-phenyl-3H-[1,3,4]-thiadiazol-2-ylidene)-benzamide (6)	Isoxazole, Thiadiazole, Benzamide	Antifungal, antibacterial
N-(5-Chloro-1,3-thiazol-2-yl)-2,4-difluorobenzamide	Chlorothiazole, Difluorobenzamide	PFOR enzyme inhibition
Ethyl-2-(5-benzoxazol-2-ylamine-1H-tetrazol-1-yl) Acetate Derivatives	Benzoxazole, Tetrazole, Acetate	Antimicrobial, anti-inflammatory

Key Observations:

• Tetrazole vs. Thiadiazole/Isoxazole : The target compound’s tetrazole group offers superior metabolic stability compared to thiadiazole or isoxazole derivatives, which may degrade more readily under physiological conditions .
• Trifluoromethoxy vs.
• Benzothiazole vs. Benzoxazole : Benzothiazole derivatives (target) often exhibit higher lipophilicity than benzoxazoles (), influencing membrane permeability .

Key Observations:

• The target compound likely requires multistep synthesis , involving:
  • Formation of the tetrazole ring via azide cyclization (similar to ) .
  • Introduction of the trifluoromethoxy group via nucleophilic substitution or coupling (analogous to ) .
• Pd-catalyzed cross-coupling (as in ) could be relevant for introducing the trifluoromethoxy-benzothiazole moiety .

Structural and Spectroscopic Characterization

• IR Spectroscopy : Tetrazole C=N stretches (~1600 cm⁻¹) and amide C=O (~1670 cm⁻¹) are consistent across analogues .
• NMR : The target compound’s Z-configuration at the benzothiazol-2(3H)-ylidene group would show distinct olefinic proton splitting (cf. ’s thiazole derivatives) .